Cas no 868224-99-1 (methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate)
methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
- Acetic acid, 2-[[2-[2-[(2-fluorophenyl)amino]-2-oxoethyl]-1,2-dihydro-1-oxo-5-isoquinolinyl]oxy]-, methyl ester
- methyl 2-((2-(2-((2-fluorophenyl)amino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
- AKOS024610244
- methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate
- 868224-99-1
- methyl 2-[2-[2-(2-fluoroanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
- F1808-0203
-
- Inchi: 1S/C20H17FN2O5/c1-27-19(25)12-28-17-8-4-5-14-13(17)9-10-23(20(14)26)11-18(24)22-16-7-3-2-6-15(16)21/h2-10H,11-12H2,1H3,(H,22,24)
- InChI Key: QGMYVSNBSOWZOB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1=CC=CC=C1F)=O)C2=O
Computed Properties
- Exact Mass: 384.11214981g/mol
- Monoisotopic Mass: 384.11214981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 84.9Ų
Experimental Properties
- Density: 1.370±0.06 g/cm3(Predicted)
- Boiling Point: 634.5±55.0 °C(Predicted)
- pka: 12.45±0.70(Predicted)
methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1808-0203-2μmol |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-5μmol |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-10μmol |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-20μmol |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-1mg |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-2mg |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-3mg |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-4mg |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-5mg |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1808-0203-10mg |
methyl 2-[(2-{[(2-fluorophenyl)carbamoyl]methyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy]acetate |
868224-99-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate
Research Briefing on Methyl 2-(2-{(2-Fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868224-99-1)
In recent years, the compound methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate (CAS: 868224-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structure, featuring a fluorophenyl carbamoylmethyl group and an isoquinoline core, is critical for its bioactivity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity, ensuring reproducibility in further studies.
Mechanistic studies have revealed that methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate exhibits potent inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to selectively target and modulate key protein interactions, leading to reduced cellular proliferation and inflammation. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies. Furthermore, molecular docking simulations have provided insights into the compound's binding affinity and interaction with target proteins, supporting its therapeutic potential.
Preclinical evaluations of methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate have shown encouraging results. Animal models of chronic inflammation and tumor growth have demonstrated significant efficacy, with the compound exhibiting favorable pharmacokinetic profiles and minimal toxicity. These outcomes highlight its potential for clinical translation. However, further studies are required to assess long-term safety and optimize dosing regimens. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline.
In conclusion, methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure, combined with its demonstrated bioactivity, positions it as a valuable tool for both basic research and drug discovery. Continued investigation into its mechanisms and applications will undoubtedly contribute to the advancement of chemical biology and pharmaceutical sciences.
868224-99-1 (methyl 2-(2-{(2-fluorophenyl)carbamoylmethyl}-1-oxo-1,2-dihydroisoquinolin-5-yl)oxyacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)